8-(3,5-dimethyl-1H-pyrazol-1-yl)-3-methyl-1-(2-morpholinoethyl)-7-propyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-3-methyl-1-(2-morpholin-4-ylethyl)-7-propylpurine-2,6-dione
• InChI: InChI=1S/C20H29N7O3/c1-5-6-25-16-17(21-19(25)27-15(3)13-14(2)22-27)23(4)20(29)26(18(16)28)8-7-24-9-11-30-12-10-24/h13H,5-12H2,1-4H3
• InChI Key: REPWLWWQKNPPQJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(N=C1N3C(=CC(=N3)C)C)N(C(=O)N(C2=O)CCN4CCOCC4)C
• Molecular Formula: C20H29N7O3
• Molecular Weight: 415.5 g/mol

Description

8-(3,5-dimethyl-1H-pyrazol-1-yl)-3-methyl-1-(2-morpholinoethyl)-7-propyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H29N7O3 and its molecular weight is 415.498. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

One application of similar compounds involves detailed crystal structure analysis to understand their geometric configurations, which can be essential for drug design and material science. For instance, the crystal structure of a related compound, 8-amino-1,3-dimethyl-7-(4-morpholinobutyl)-3,7-dihydro-1H-purine-2,6-dione, has been described, highlighting its typical geometry within the purine fused-ring system. This analysis is crucial for understanding how these compounds interact at the molecular level (Karczmarzyk & Pawłowski, 1997).

Metal Complexes for Nucleobase Recognition

Another significant application is in the synthesis and structural characterization of metal complexes with alkylated model nucleobases, such as 9-methyl-6-(3,5-dimethylpyrazol-1-yl)purine. These complexes are models for metal-mediated base pairs, suggesting potential uses in bioinorganic chemistry and the design of novel DNA structures (Sinha et al., 2015).

Cytotoxic Activity

Research on carboxamide derivatives of benzo[b][1,6]naphthyridines, reacting with primary amines, has shown potent cytotoxic properties against various cancer cell lines. This indicates the potential for compounds with similar structures to be developed as anticancer agents (Deady et al., 2003).

Corrosion Inhibition

Aza-pseudopeptides have been synthesized and tested as corrosion inhibitors for mild steel, demonstrating the diverse applications of pyrazole derivatives in industrial contexts to prevent metal degradation (Chadli et al., 2017).